Cas no 885274-46-4 (2-(3-Methyl-4-Nitro-Phenyl)-Oxazole-4-Carbaldehyde)

• Product Name: 2-(3-Methyl-4-Nitro-Phenyl)-Oxazole-4-Carbaldehyde
• CAS No: 885274-46-4
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• MDL: MFCD06738637
• CID: 711136
• PubChem ID: 53407353
• Update Time: 2024-10-26

2-(3-Methyl-4-Nitro-Phenyl)-Oxazole-4-Carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxaldehyde,2-(3-methyl-4-nitrophenyl)-
• 2-(3-methyl-4-nitrophenyl)-1,3-oxazole-4-carbaldehyde
• 2-(3-Methyl-4-nitro-phenyl)-oxazole-4-carbaldehyde
• 2-(3-METHYL-4-NITROPHENYL)OXAZOLE-4-CARBALDEHYDE,
• 2-(2-AMINO-THIAZOL-4-YL)BENZOIC ACID
• 4-Oxazolecarboxaldehyde,2-(3-methyl-4-nitrophenyl)
• 2-(3-Methyl-4-nitrophenyl)-4-oxazolecarboxaldehyde (ACI)
• DB-077587
• 885274-46-4
• 2-(3-methyl-4-nitrophenyl)-oxazole-4-carbaldehyde
• MFCD06738637
• 2-(3-Methyl-4-nitrophenyl)oxazole-4-carbaldehyde
• AB27545
• CS-0341132
• DTXSID60695895
• 2-(3-Methyl-4-Nitro-Phenyl)-Oxazole-4-Carbaldehyde

• MDL： MFCD06738637
• Inchi： 1S/C11H8N2O4/c1-7-4-8(2-3-10(7)13(15)16)11-12-9(5-14)6-17-11/h2-6H,1H3
• InChI Key： MBWREJUWQSAKCM-UHFFFAOYSA-N
• SMILES： O=CC1=COC(C2C=C(C)C([N+](=O)[O-])=CC=2)=N1

Computed Properties

• Exact Mass: 232.04800
• Monoisotopic Mass: 232.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2

Experimental Properties

• PSA: 88.92000
• LogP: 2.89390